Cas no 477853-92-2 (4-(4-METHYLPHENYL)-6-(4-METHYLPIPERAZINO)-2-PHENYL-5-PYRIMIDINECARBONITRILE)

• Product Name: 4-(4-METHYLPHENYL)-6-(4-METHYLPIPERAZINO)-2-PHENYL-5-PYRIMIDINECARBONITRILE
• CAS No: 477853-92-2
• CID: 3028482
• Update Time: 2025-08-03

4-(4-METHYLPHENYL)-6-(4-METHYLPIPERAZINO)-2-PHENYL-5-PYRIMIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHYLPHENYL)-6-(4-METHYLPIPERAZINO)-2-PHENYL-5-PYRIMIDINECARBONITRILE

Additional information on 4-(4-METHYLPHENYL)-6-(4-METHYLPIPERAZINO)-2-PHENYL-5-PYRIMIDINECARBONITRILE

Research Brief on 4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile (CAS: 477853-92-2)

4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile (CAS: 477853-92-2) is a pyrimidine-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the presence of a methylpiperazine moiety and a phenylpyrimidine core, make it a promising candidate for further investigation.

Recent studies have highlighted the role of 4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile as a kinase inhibitor, particularly targeting protein kinases involved in cancer progression. In vitro assays have demonstrated its ability to inhibit the activity of specific kinases, such as cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical regulators of cell proliferation and survival. These findings suggest that the compound could serve as a lead molecule for the development of novel anticancer agents.

The synthesis of 4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described a streamlined synthetic route that utilizes a one-pot condensation reaction, significantly reducing the number of steps and improving overall efficiency. The study also reported the compound's stability under physiological conditions, which is a crucial factor for its potential use in vivo.

Pharmacokinetic studies have revealed that 4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile exhibits favorable absorption and distribution profiles in animal models. Its lipophilic nature allows for efficient penetration of cell membranes, while the methylpiperazine moiety enhances its solubility in aqueous environments. These properties contribute to its bioavailability and make it a viable candidate for oral administration.

In addition to its anticancer potential, recent research has explored the compound's applications in other therapeutic areas. A 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated its efficacy as an anti-inflammatory agent. The results indicated that the compound could modulate the activity of key inflammatory mediators, such as NF-κB and COX-2, suggesting its potential use in treating chronic inflammatory diseases.

Despite these promising findings, challenges remain in the development of 4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed through further structural optimization and preclinical testing. Ongoing research is focused on designing derivatives with improved selectivity and reduced toxicity.

In conclusion, 4-(4-Methylphenyl)-6-(4-methylpiperazino)-2-phenyl-5-pyrimidinecarbonitrile (CAS: 477853-92-2) represents a versatile scaffold with significant potential in drug discovery. Its ability to target multiple biological pathways underscores its value as a lead compound for the development of novel therapeutics. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.